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Compound of Interest

Compound Name: 2-Methyl-2-octanol

cat. No.: B126132

An In-depth Technical Guide to the Physical Properties of 2-Methyl-2-octanol

This technical guide provides a comprehensive overview of the core physical properties of 2-

Methyl-2-octanol, tailored for researchers, scientists, and professionals in drug development.
The document presents quantitative data in a structured format, details relevant experimental
protocols, and includes a logical workflow for property determination.

Chemical Identity
2-Methyl-2-octanol is a tertiary alcohol. Its fundamental identification details are as follows:
o |[UPAC Name: 2-methyloctan-2-ol[1]
e Synonyms: 1,1-Dimethylheptyl alcohol, n-Hexyldimethylcarbinol[2][3][4]
e CAS Number: 628-44-4[1][2][3][5]
e Molecular Formula: CoH200[1][2][3][5]
e Molecular Structure:
o SMILES: CCCCCCC(C)(C)O[1][6]

o InChl Key: KBCNUEXDHWDIFX-UHFFFAOY SA-N[1][5][6]

Physical Properties
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The key physical and chemical properties of 2-Methyl-2-octanol are summarized in the table
below. These values are essential for understanding its behavior in various experimental and
industrial settings.

Property Value Units Conditions Source(s)

Molecular Weight  144.258 g/mol [2]

Appearance Liquid or Solid [2]

Density 0.825 g/cm3 [2][3]

Boiling Point 177 - 178 °C 760 mmHg [21[31[7]

Melting Point 6.15 °C (estimate) [2][3]

Flash Point 71.1 °C (Closed Cup, 213171
est.)

Refractive Index 1.431 [21[3]

Vapor Pressure 0.305 mmHg 25 °C (estimate) [31[7]

Water Solubility 495 mg/L 25 °C (estimate) [7]

LogP (Octanol-
Water Partition 2.72770 - 3.190 [2][14]

Coefficient)

Soluble in
Solubilit alconol, [31[7]
olubili
Y Chloroform, Ethyl

Acetate, DMSO

Experimental Protocols

The determination of the physical properties listed above involves standardized experimental
procedures. Below are detailed methodologies for key experiments.

Determination of Boiling Point (Capillary Method)
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The boiling point is a fundamental physical property that can be determined for a pure
compound to aid in its identification.[8] A common and efficient method for small sample
volumes is the micro-boiling point or capillary method.[9]

Apparatus:

e Small test tube or fusion tube

o Capillary tube (sealed at one end)
e Thermometer

o Heating apparatus (e.g., Thiele tube with heating oil, or an aluminum block on a hot plate)
[10]

e Clamps and stand

Procedure:

o A few milliliters of 2-Methyl-2-octanol are placed into the small test tube.[11]

o Acapillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.[10]

e The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

e The assembly is immersed in a heating bath (e.g., Thiele tube).[9]

e The apparatus is heated gently. Initially, bubbles of trapped air will be expelled from the
capillary tube.[9]

e As the temperature approaches the boiling point, a rapid and continuous stream of bubbles
will emerge from the capillary tube. This indicates that the vapor pressure of the liquid is
overcoming the atmospheric pressure.[8][9]

e Heating is discontinued, and the apparatus is allowed to cool slowly.
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e The boiling point is the temperature at which the bubbling stops and the liquid just begins to
enter the capillary tube.[9] This temperature is recorded.

Determination of Density

Density is a measure of mass per unit volume and is a characteristic property of a substance.
[12] For a liquid like 2-Methyl-2-octanol, this can be determined with high accuracy using
basic laboratory equipment.

Apparatus:

e Graduated cylinder (e.g., 10 mL or 25 mL)

» Electronic balance (accurate to at least 0.01 g)
e Thermometer

Procedure:

e The mass of a clean, dry graduated cylinder is measured using the electronic balance and
recorded.[13]

o A specific volume of 2-Methyl-2-octanol (e.g., 10.0 mL) is carefully added to the graduated
cylinder. The volume is read from the bottom of the meniscus.[13]

e The mass of the graduated cylinder containing the liquid is measured and recorded.[13]
e The temperature of the liquid is recorded as density is temperature-dependent.

e The mass of the liquid is calculated by subtracting the mass of the empty cylinder from the
mass of the cylinder with the liquid.[13]

e The density is calculated using the formula: Density = Mass / Volume.[12]

e The procedure can be repeated multiple times to ensure precision, and the average density
is reported.[13]

Determination of Refractive Index
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The refractive index is the ratio of the speed of light in a vacuum to its speed in a substance

and is a useful constant for identifying liquids.[14] It is typically measured using a refractometer.

Apparatus:

Abbe refractometer
Constant temperature water bath
Dropper or pipette

Lint-free tissue and a suitable solvent (e.g., ethanol or isopropanol)

Procedure:

The refractometer is turned on, and the constant temperature water bath is set to the desired
temperature (commonly 20°C or 25°C) and allowed to circulate through the instrument to
equilibrate the prisms.

The prism surfaces of the refractometer are cleaned using a soft tissue and a suitable
solvent and allowed to dry completely.

A few drops of 2-Methyl-2-octanol are placed on the lower prism using a clean dropper.
The prisms are closed and locked.

While looking through the eyepiece, the adjustment knob is turned until the light and dark
fields are seen.

The compensator knob is adjusted to eliminate any color fringes and sharpen the dividing
line between the light and dark fields.

The adjustment knob is used to center the dividing line precisely on the crosshairs of the
eyepiece.

The refractive index value is read from the instrument's scale.

Visualization of Experimental Workflow
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The following diagram illustrates the logical workflow for the determination of the physical
properties of 2-Methyl-2-octanol.

Workflow for Physical Property Determination of 2-Methyl-2-octanol

Sample Preparation

Obtain Pure Sample of
2-Methyl-2-octanol

Physical Prgperty Measurement
Y

<.

Boiling Point
Determination
(Capillary Method)

Data Analysis & Reporting

Record Temperature,
Mass, Volume, etc.

Calculate Properties
(e.g., Density = m/V)

:

Summarize Data in
Technical Guide

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b126132?utm_src=pdf-body
https://www.benchchem.com/product/b126132?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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